O-Arachidonoyl Ethanolamine Hydrochloride
O-Arachidonoyl Ethanolamine Hydrochloride
Arachidonoyl ethanolamide (AEA) was the first endogenous cannabinoid to be isolated and characterized as an agonist acting on the same receptors (CB1 and CB2) as tetrahydrocannabinols (THC). Since that time, a number of related endocannabinoids have been isolated, most notably 2-arachidonoyl glycerol (2-AG). O-Arachidonoyl ethanolamine hydrochloride (O-AEA) is a recently isolated constituent of human and rat brain wherein the ethanolamine moiety is attached “backwards”, as an ester instead of an amide, as in AEA. O-AEA has mixed agonist/antagonist activity at the CB1 receptor and does not appear to be the native endogenous cannabinoid agonist at this receptor. This is in keeping with other observations that 2-AG is the primary endogenous CB1 receptor ligand.
Brand Name:
Vulcanchem
CAS No.:
443129-35-9
VCID:
VC0109534
InChI:
InChI=1S/C22H37NO2.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(24)25-21-20-23;/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-21,23H2,1H3;1H/b7-6-,10-9-,13-12-,16-15-;
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCCN.Cl
Molecular Formula:
C22H38ClNO2
Molecular Weight:
384 g/mol
O-Arachidonoyl Ethanolamine Hydrochloride
CAS No.: 443129-35-9
Reference Standards
VCID: VC0109534
Molecular Formula: C22H38ClNO2
Molecular Weight: 384 g/mol
| CAS No. | 443129-35-9 |
|---|---|
| Product Name | O-Arachidonoyl Ethanolamine Hydrochloride |
| Molecular Formula | C22H38ClNO2 |
| Molecular Weight | 384 g/mol |
| IUPAC Name | 2-aminoethyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate;hydrochloride |
| Standard InChI | InChI=1S/C22H37NO2.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(24)25-21-20-23;/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-21,23H2,1H3;1H/b7-6-,10-9-,13-12-,16-15-; |
| Standard InChIKey | BNTZVCDZOZGRSZ-XVSDJDOKSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OCCN.Cl |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCCN.Cl |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)OCCN.Cl |
| Appearance | Assay:≥98%A neat oil |
| Description | Arachidonoyl ethanolamide (AEA) was the first endogenous cannabinoid to be isolated and characterized as an agonist acting on the same receptors (CB1 and CB2) as tetrahydrocannabinols (THC). Since that time, a number of related endocannabinoids have been isolated, most notably 2-arachidonoyl glycerol (2-AG). O-Arachidonoyl ethanolamine hydrochloride (O-AEA) is a recently isolated constituent of human and rat brain wherein the ethanolamine moiety is attached “backwards”, as an ester instead of an amide, as in AEA. O-AEA has mixed agonist/antagonist activity at the CB1 receptor and does not appear to be the native endogenous cannabinoid agonist at this receptor. This is in keeping with other observations that 2-AG is the primary endogenous CB1 receptor ligand. |
| Synonyms | O-AEA;Arachidonic Acid-(2-aminoethyl)-ester;Virodhamine |
| PubChem Compound | 16079019 |
| Last Modified | Nov 11 2021 |
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